(3,3,3-Trifluoropropoxy)acetic acid

• Molecular Formula: C5H7F3O3
• Molecular Weight: 172.10 g/mol
• IUPAC Name: 2-(3,3,3-trifluoropropoxy)acetic acid
• InChI: InChI=1S/C5H7F3O3/c6-5(7,8)1-2-11-3-4(9)10/h1-3H2,(H,9,10)
• InChI Key: TYXPXHVKYDUHCS-UHFFFAOYSA-N
• Canonical SMILES: C(COCC(=O)O)C(F)(F)F

Description

(3,3,3-Trifluoropropoxy)acetic acid is a fluorinated carboxylic acid derivative characterized by a trifluoropropoxy group (–OCH₂CF₃) attached to an acetic acid backbone. The electronegative fluorine atoms impart unique physicochemical properties, such as enhanced acidity, thermal stability, and resistance to metabolic degradation, making it valuable in pharmaceuticals, agrochemicals, and material science.

Comparison with Similar Compounds

3,3,3-Trifluoropropionic Acid (C₃H₃F₃O₂)

• Molecular Weight : 128.05 g/mol .
• Structure : CF₃CH₂COOH.
• Properties :
  • Acidity : Stronger acidity (pKa ~ 0.5–1.0) compared to propionic acid (pKa 4.88) due to electron-withdrawing –CF₃ group .
  • Physical State : Clear liquid at room temperature .
  • Applications : Precursor for fluorinated esters (e.g., ethyl trifluoropropionate) and bioactive molecules .

Comparison :

• (3,3,3-Trifluoropropoxy)acetic acid differs by having an ether-linked trifluoropropoxy group (–OCH₂CF₃) instead of a direct –CF₃ substitution. This ether linkage may reduce acidity slightly compared to 3,3,3-trifluoropropionic acid but enhance solubility in non-polar solvents.

Trifluoroacetic Acid (TFA, C₂HF₃O₂)

• Molecular Weight : 114.02 g/mol .
• Structure : CF₃COOH.
• Properties :
  • Acidity : Extremely strong (pKa ~ 0.23), widely used as a solvent and catalyst in organic synthesis .
  • Environmental Impact : Persistent in water systems and resistant to biodegradation .

Comparison :

• TFA lacks the ether oxygen present in (3,3,3-Trifluoropropoxy)acetic acid, resulting in higher acidity and volatility. The latter’s ether group may improve biocompatibility for pharmaceutical applications.

2-(Acetyloxy)-3,3,3-trifluoropropanoic Acid (C₅H₅F₃O₄)

• Molecular Weight : 186.09 g/mol .
• Structure : CF₃CH(OAc)COOH.
• Properties :
  • Reactivity : Susceptible to hydrolysis due to the acetyloxy group.
  • Applications : Intermediate in synthesizing fluorinated polymers and prodrugs .

Comparison :

• Both compounds share a trifluoromethyl group, but (3,3,3-Trifluoropropoxy)acetic acid’s ether linkage provides greater hydrolytic stability compared to the ester group in 2-(acetyloxy)-3,3,3-trifluoropropanoic acid.

Perfluoroether Carboxylic Acids (e.g., C₈F₁₇OCH₂COOH)

• Example : 2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propionic acid (GenX) .
• Molecular Weight : ~300–400 g/mol .
• Properties :
  • Environmental Persistence : Resistant to degradation, bioaccumulative .
  • Toxicity : Linked to hepatotoxicity and endocrine disruption .

Comparison :

• (3,3,3-Trifluoropropoxy)acetic acid has a shorter fluorinated chain (three fluorine atoms vs.

Research Findings and Implications

• Acidity Trends : Fluorine substitution lowers pKa significantly; ether linkages moderate this effect .
• Environmental Impact : Shorter fluorinated chains (e.g., –CF₃ vs. –CF₂CF₂CF₃) may reduce persistence but require further study .
• Synthetic Utility : Ether-containing fluorinated acids like (3,3,3-Trifluoropropoxy)acetic acid offer balanced reactivity for drug conjugation compared to highly acidic TFA .